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Compound of Interest

Compound Name: Fletazepam

Cat. No.: B1202391 Get Quote

Fletazepam: A Comprehensive Technical Guide
This technical guide provides an in-depth overview of the chemical structure, properties, and

pharmacological characteristics of fletazepam, a benzodiazepine derivative. The information is

intended for researchers, scientists, and professionals involved in drug development and

neuroscience.

Chemical and Physical Properties
Fletazepam is a benzodiazepine derivative notable for its sedative, anxiolytic, and potent

muscle relaxant effects. Its chemical identity and physical properties are summarized below.

While experimental data for some physical properties are not readily available in public

literature, computed values provide valuable estimates.

Table 1: Chemical and Physical Properties of Fletazepam
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Property Value Source

IUPAC Name

7-chloro-5-(2-fluorophenyl)-1-

(2,2,2-trifluoroethyl)-2,3-

dihydro-1,4-benzodiazepine

--INVALID-LINK--

Molecular Formula C₁₇H₁₃ClF₄N₂ --INVALID-LINK--

Molecular Weight 356.75 g/mol --INVALID-LINK--

CAS Number 34482-99-0 --INVALID-LINK--

XLogP3 (Computed) 5.6 --INVALID-LINK--

Hydrogen Bond Donor Count

(Computed)
0 --INVALID-LINK--

Hydrogen Bond Acceptor

Count (Computed)
4 --INVALID-LINK--

Rotatable Bond Count

(Computed)
3 --INVALID-LINK--

Melting Point Data not available

Boiling Point Data not available

Solubility

Expected to have low aqueous

solubility, but higher solubility

in organic solvents like ethanol

and DMSO.[1]

pKa (Computed) Data not available

Experimental Protocols
Determination of Melting Point (General Protocol)
A standard method for determining the melting point of a crystalline solid like fletazepam is the

capillary melting point technique.[2][3][4]

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.solubilityofthings.com/7-chloro-5-2-fluorophenyl-1-222-trifluoroethyl-3h-14-benzodiazepine-2-thione
https://www.benchchem.com/product/b1202391?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MP_Protocols.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of finely powdered, dry fletazepam is packed into a

capillary tube to a height of 2-3 mm.[4]

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a steady rate. As the temperature approaches the

expected melting point, the heating rate is reduced to approximately 1-2 °C per minute to

ensure thermal equilibrium.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is the

final melting point. The range between these two temperatures is the melting range.

Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is a common and reliable technique for determining the equilibrium

solubility of a compound.

Methodology:

Sample Preparation: An excess amount of solid fletazepam is added to a known volume of

water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved

solute.

Phase Separation: The suspension is filtered to remove the undissolved solid.

Quantification: The concentration of fletazepam in the filtrate is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or Mass Spectrometry (MS).
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Workflow for Shake-Flask Solubility Determination
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Fletazepam's Mechanism of Action at the GABA-A Receptor
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Proposed Metabolic Pathway of Fletazepam
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Workflow for Fletazepam Quantification by HPLC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical structure and properties of fletazepam].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202391#chemical-structure-and-properties-of-
fletazepam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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